Cas no 1805440-22-5 (Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate)

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—difluoromethyl, fluoro, and methyl substituents—enhance metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive compounds. The ester group at the 5-position allows for further functionalization, facilitating diverse derivatization pathways. This compound’s fluorine-rich structure contributes to improved lipophilicity and binding affinity, which are critical in drug discovery and crop protection applications. Its well-defined purity and consistent performance under controlled conditions ensure reliability in synthetic workflows. Suitable for use in cross-coupling reactions and heterocyclic chemistry, it offers versatility for advanced molecular design.

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate structure

1805440-22-5 structure

Product Name:Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate

CAS No:1805440-22-5

MF:C₁₀H₁₀F₃NO₂

MW:233.187113285065

CID:4883719

Update Time:2025-10-28

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate
- Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)6-4-14-5(2)8(11)7(6)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： OGAHKOJEHADRHO-UHFFFAOYSA-N
- SMILES： FC1C(C)=NC=C(C(=O)OCC)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
XLogP3: 2.2
Topological Polar Surface Area: 39.2

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029034123-250mg	Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate	1805440-22-5	95%	250mg	$1,009.40	2022-04-01
Alichem	A029034123-500mg	Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate	1805440-22-5	95%	500mg	$1,819.80	2022-04-01
Alichem	A029034123-1g	Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate	1805440-22-5	95%	1g	$3,010.80	2022-04-01

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate

Recent Advances in the Study of Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate (CAS: 1805440-22-5)

Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate (CAS: 1805440-22-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's structural features, including the difluoromethyl and fluoro substituents, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent kinase inhibitors, which showed promising activity against various cancer cell lines. The researchers employed a multi-step synthetic route, starting from commercially available pyridine derivatives, to achieve high yields of the target compound.

In addition to its pharmaceutical applications, Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate has been investigated for its potential use in agrochemicals. A recent report in Pest Management Science highlighted its efficacy as a building block for the development of new herbicides. The study found that derivatives of this compound exhibited strong inhibitory effects on weed growth, with minimal toxicity to non-target organisms, suggesting its potential as an environmentally friendly alternative to existing herbicides.

Further research has also explored the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding interactions with target proteins. These studies revealed that the difluoromethyl group plays a critical role in enhancing the compound's affinity for specific enzyme active sites, thereby improving its inhibitory potency.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate. Recent efforts have focused on developing more efficient catalytic systems and greener synthetic methodologies to address these issues. For instance, a 2024 study in Organic Process Research & Development reported a novel continuous-flow synthesis approach that significantly improved the yield and purity of the compound while reducing waste generation.

In conclusion, Ethyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-5-carboxylate (CAS: 1805440-22-5) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural properties and demonstrated biological activities make it a valuable tool for the development of new therapeutic agents and crop protection solutions. Future research should focus on further elucidating its mechanisms of action and exploring its potential in other applications, such as materials science and chemical biology.